N-(2,4-dimethylphenyl)-3-(2-furyl)-2-phenylacrylamide

• IUPAC Name: (E)-N-(2,4-dimethylphenyl)-3-(furan-2-yl)-2-phenylprop-2-enamide
• InChI: InChI=1S/C21H19NO2/c1-15-10-11-20(16(2)13-15)22-21(23)19(14-18-9-6-12-24-18)17-7-4-3-5-8-17/h3-14H,1-2H3,(H,22,23)/b19-14+
• InChI Key: NAPLFHFTRPIGJV-XMHGGMMESA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(=CC2=CC=CO2)C3=CC=CC=C3)C
• Isomeric SMILES: CC1=CC(=C(C=C1)NC(=O)/C(=C/C2=CC=CO2)/C3=CC=CC=C3)C
• Molecular Formula: C21H19NO2
• Molecular Weight: 317.4 g/mol

Description

N-(2,4-dimethylphenyl)-3-(2-furyl)-2-phenylacrylamide, also known as DFP-PA-3, is a chemical compound that has been the subject of scientific research due to its potential as a therapeutic agent. This compound has been found to have various biochemical and physiological effects that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-3-(2-furyl)-2-phenylacrylamide is not yet fully understood. However, studies have suggested that this compound may act by inhibiting the activity of enzymes involved in tumor growth and inflammation.
Biochemical and Physiological Effects
N-(2,4-dimethylphenyl)-3-(2-furyl)-2-phenylacrylamide has been found to have various biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. Additionally, N-(2,4-dimethylphenyl)-3-(2-furyl)-2-phenylacrylamide has been found to have anti-inflammatory properties, which may be due to its ability to inhibit the activity of enzymes involved in inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethylphenyl)-3-(2-furyl)-2-phenylacrylamide in lab experiments is that it has been found to have low toxicity, making it a relatively safe compound to work with. Additionally, N-(2,4-dimethylphenyl)-3-(2-furyl)-2-phenylacrylamide has been found to have good solubility in water, which may make it easier to use in experiments. However, one limitation of using N-(2,4-dimethylphenyl)-3-(2-furyl)-2-phenylacrylamide is that its mechanism of action is not yet fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many future directions for research on N-(2,4-dimethylphenyl)-3-(2-furyl)-2-phenylacrylamide. One area of interest is the development of new cancer therapies based on this compound. Additionally, further study is needed to fully understand the mechanism of action of N-(2,4-dimethylphenyl)-3-(2-furyl)-2-phenylacrylamide and how it can be used to treat inflammatory diseases. Other potential areas of research include the development of new synthesis methods for N-(2,4-dimethylphenyl)-3-(2-furyl)-2-phenylacrylamide and the study of its pharmacokinetics and pharmacodynamics.

Synthesis Methods

N-(2,4-dimethylphenyl)-3-(2-furyl)-2-phenylacrylamide can be synthesized using a variety of methods, including the reaction of 2-furylboronic acid with 3-bromo-2,4-dimethylbenzaldehyde, followed by coupling with N-phenylacrylamide. Another method involves the reaction of 2-furylboronic acid with 2,4-dimethylphenyl isocyanate, followed by coupling with N-phenylacrylamide.

Scientific Research Applications

N-(2,4-dimethylphenyl)-3-(2-furyl)-2-phenylacrylamide has been the subject of scientific research due to its potential as a therapeutic agent. Studies have shown that this compound has anti-tumor activity, making it a promising candidate for cancer treatment. Additionally, N-(2,4-dimethylphenyl)-3-(2-furyl)-2-phenylacrylamide has been found to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases such as arthritis.